N-(4-sulfamoylphenyl)adamantane-1-carboxamide

• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-(4-sulfamoylphenyl)adamantane-1-carboxamide
• InChI: InChI=1S/C17H22N2O3S/c18-23(21,22)15-3-1-14(2-4-15)19-16(20)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,19,20)(H2,18,21,22)
• InChI Key: NKVYMPGWVALANJ-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N

Description

N-(4-sulfamoylphenyl)adamantane-1-carboxamide, commonly known as SAdC, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. SAdC is a derivative of adamantane, a cyclic hydrocarbon that has been used in the development of antiviral and antiparkinsonian drugs. SAdC has been found to have a range of biochemical and physiological effects, which make it an attractive candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of SAdC is not fully understood, but it is believed to involve interactions with specific biological targets, such as ion channels, enzymes, and neurotransmitter receptors. SAdC has been found to bind to these targets with high affinity, which may explain its potent biological effects. The exact mechanism of action of SAdC is an area of ongoing research.
Biochemical and Physiological Effects
SAdC has been found to have a range of biochemical and physiological effects, including modulation of ion channel activity, inhibition of enzyme activity, and regulation of neurotransmitter release. The compound has also been found to have potential therapeutic effects in the treatment of neurodegenerative diseases, such as Alzheimer's disease. SAdC has been shown to improve cognitive function and reduce the accumulation of amyloid beta plaques in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using SAdC in laboratory experiments include its potent biological effects, its relatively simple synthesis, and its potential therapeutic applications. However, there are also limitations to the use of SAdC, including its potential toxicity and its limited solubility in aqueous solutions. These limitations must be taken into account when designing experiments using SAdC.

Future Directions

There are many potential future directions for research on SAdC. One area of interest is the development of new derivatives of SAdC with improved biological activity and reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of SAdC in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Further research is also needed to fully understand the mechanism of action of SAdC and its interactions with specific biological targets.

Synthesis Methods

The synthesis of SAdC involves the reaction of 4-aminobenzenesulfonamide with 1-adamantyl isocyanate. The reaction takes place in the presence of a catalyst, such as triethylamine, and yields SAdC as a white crystalline solid. The synthesis of SAdC is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

SAdC has been used in a range of scientific research applications, including studies of ion channels, neurotransmitters, and enzymes. The compound has been found to have a range of effects on these biological systems, including modulation of ion channel activity, inhibition of enzyme activity, and regulation of neurotransmitter release. SAdC has also been used in studies of neurodegenerative diseases, such as Alzheimer's disease, where it has been found to have potential therapeutic effects.